2-bromo-4,5-difluoro-N-methoxybenzenesulfonamide
Overview
Description
2-bromo-4,5-difluoro-N-methoxybenzenesulfonamide, also known as DBDMH, is a chemical compound with the molecular formula C7H6BrF2NO3S. It has a molecular weight of 302.1 g/mol .
Molecular Structure Analysis
The molecular structure of 2-bromo-4,5-difluoro-N-methoxybenzenesulfonamide consists of a benzene ring substituted with bromo, difluoro, and methoxybenzenesulfonamide groups .Scientific Research Applications
Photodynamic Therapy for Cancer Treatment : A study highlighted the synthesis and characterization of compounds with benzenesulfonamide derivatives, including one similar to 2-bromo-4,5-difluoro-N-methoxybenzenesulfonamide. These compounds, particularly zinc(II) phthalocyanine substituted with benzenesulfonamide units, demonstrated potential for use in photodynamic therapy, a promising alternative therapy in cancer treatment, due to their good solubility, fluorescence, singlet oxygen production, and photostability (Pişkin, Canpolat, & Öztürk, 2020); (Öncül, Öztürk, & Pişkin, 2022).
Chemical Analysis and Titration : Another study focused on the synthesis and properties of sodium N-bromo-p-nitrobenzenesulfonamide, a compound with similarities to 2-bromo-4,5-difluoro-N-methoxybenzenesulfonamide. This compound was found useful as an oxidizing titrant in various chemical analyses, offering simple, rapid, and accurate procedures (Gowda, Trieff, Ramanujam, Malinski, & Kadish, 1983).
Heavy Metal Detection : Research has been conducted on bis-sulfonamides for their application as sensors for heavy metals. These studies indicate that derivatives of benzenesulfonamides, such as 2-bromo-4,5-difluoro-N-methoxybenzenesulfonamide, could be promising in developing sensors for detecting heavy metal ions like cobalt, showcasing their potential in environmental and healthcare applications (Sheikh, Arshad, Rahman, Asiri, & Alamry, 2016).
Enzyme Inhibition and Pharmacological Studies : Sulfonamides, similar to 2-bromo-4,5-difluoro-N-methoxybenzenesulfonamide, have been evaluated for enzyme inhibition potential. These compounds have shown promise in inhibiting enzymes like acetylcholinesterase and α-glucosidase, highlighting their potential in pharmacological research (Riaz, 2020).
properties
IUPAC Name |
2-bromo-4,5-difluoro-N-methoxybenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrF2NO3S/c1-14-11-15(12,13)7-3-6(10)5(9)2-4(7)8/h2-3,11H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNWQUXMWJGEJDU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CONS(=O)(=O)C1=C(C=C(C(=C1)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrF2NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-4,5-difluoro-N-methoxybenzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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